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Compound of Interest

(S,R,S)-AHPC-PEG3-NH2
Compound Name:
hydrochloride

Cat. No.: B15604571

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of (S,R,S)-
AHPC-PEG3-NH2 in its free base form, a key building block in the development of Proteolysis-
Targeting Chimeras (PROTACS).

Physicochemical Data

The fundamental properties of (S,R,S)-AHPC-PEG3-NH2 free base are summarized below.
This data is essential for accurate experimental design, stoichiometric calculations, and
analytical characterization.
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Property Value
Molecular Formula C30H4s5Ns07S
Molecular Weight 619.77 g/mol

VHO032-PEG3-NH2, VHL Ligand-Linker
Synonyms Conjugates 1, E3 ligase Ligand-Linker

Conjugates 5 Free Base

CAS Number 2010159-56-3

Appearance Solid, Light yellow to yellow

Table 1: Key physicochemical data for (S,R,S)-AHPC-PEG3-NH2 free base.[1][2]

Chemical Structure and Functionality

(S,R,S)-AHPC-PEG3-NH2 is a synthetic E3 ligase ligand-linker conjugate.[1] It is comprised of
three key components:

e The (S,R,S)-AHPC moiety: This is a von Hippel-Lindau (VHL) E3 ligase ligand, responsible
for recruiting the VHL protein.

e A 3-unit PEG linker: The polyethylene glycol spacer enhances solubility and provides the
necessary flexibility for the formation of a productive ternary complex between the target
protein, the PROTAC, and the E3 ligase.

o Aterminal primary amine (-NH2): This functional group serves as a reactive handle for
conjugation to a target protein ligand.

Experimental Workflow: PROTAC Synthesis

The terminal amine group on (S,R,S)-AHPC-PEG3-NH2 is typically used for amide bond
formation with a carboxylic acid on a target protein ligand. This is a common strategy in the
synthesis of PROTAC molecules.
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Figure 1: Generalized workflow for the synthesis of a PROTAC using (S,R,S)-AHPC-PEG3-
NH2.

Methodology: Molecular Weight Determination

The molecular weight of (S,R,S)-AHPC-PEG3-NH2 free base is calculated based on its
empirical formula, C3oH4sNs07S.[1][2] The calculation involves summing the atomic weights of

each atom in the molecule.

Calculation: (30 * Atomic Weight of Carbon) + (45 * Atomic Weight of Hydrogen) + (5 * Atomic
Weight of Nitrogen) + (7 * Atomic Weight of Oxygen) + (1 * Atomic Weight of Sulfur) = 619.77

g/mol

This value is critical for preparing solutions of known concentrations and for analytical
techniques such as mass spectrometry. It is important to distinguish the molecular weight of the
free base from its salt forms, such as the hydrochloride salt (C30H46CINsO-7S), which has a
higher molecular weight of 656.23 g/mol due to the addition of a molecule of HCI.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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